![molecular formula C25H33N3O3 B247913 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone](/img/structure/B247913.png)
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone, also known as GBR 12909, is a selective dopamine reuptake inhibitor (DRI) that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone 12909 works by inhibiting the reuptake of dopamine by presynaptic neurons, leading to an increase in dopamine levels in the synaptic cleft. This results in increased activation of dopamine receptors and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound 12909 has been shown to have a range of biochemical and physiological effects. It can increase locomotor activity, enhance cognitive function, and improve mood. It has also been shown to have neuroprotective effects, potentially through its ability to increase levels of brain-derived neurotrophic factor (BDNF).
Advantages and Limitations for Lab Experiments
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone 12909 is a useful tool for investigating the role of dopamine in various physiological and pathological conditions. However, it is important to note that it has limitations in terms of its selectivity for dopamine transporters and potential off-target effects. Additionally, its potency and duration of action may vary depending on the experimental conditions.
Future Directions
There are several future directions for research on 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone 12909. One potential area of investigation is its potential therapeutic applications in conditions such as Parkinson's disease, ADHD, and drug addiction. Additionally, further studies are needed to elucidate its mechanism of action and potential off-target effects. Finally, the development of more selective and potent DRIs could provide new insights into the role of dopamine in the brain and lead to the development of novel therapeutics.
Synthesis Methods
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone 12909 can be synthesized through a multi-step process involving the reaction of 1-benzylpiperidine with piperazine, followed by the coupling of the resulting intermediate with 4-methoxyphenol via a Williamson ether synthesis reaction. The final product is obtained through purification and crystallization processes.
Scientific Research Applications
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone 12909 has been widely used in scientific research to investigate the role of dopamine in various physiological and pathological conditions. It has been shown to increase dopamine levels in the brain, which can have therapeutic effects in conditions such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.
properties
Molecular Formula |
C25H33N3O3 |
---|---|
Molecular Weight |
423.5 g/mol |
IUPAC Name |
1-[4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone |
InChI |
InChI=1S/C25H33N3O3/c1-30-23-7-9-24(10-8-23)31-20-25(29)28-17-15-27(16-18-28)22-11-13-26(14-12-22)19-21-5-3-2-4-6-21/h2-10,22H,11-20H2,1H3 |
InChI Key |
YOHQDYZWNJEKCU-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.